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Compound of Interest

Compound Name: Tellurium tetrachloride

Cat. No.: B157766 Get Quote

An In-depth Technical Guide on the Core Properties of Tellurium Tetrachloride

For Researchers, Scientists, and Drug Development Professionals

Abstract
Tellurium tetrachloride (TeCl₄) is a versatile and highly reactive inorganic compound that

serves as a crucial precursor in the synthesis of a wide array of organotellurium compounds

and materials. This document provides a comprehensive overview of its fundamental physical,

chemical, and structural properties. It includes detailed experimental protocols for its synthesis,

a summary of its key reactivity patterns, and an outline of its applications and safety

considerations. All quantitative data are presented in structured tables for clarity, and key

processes are visualized using logical diagrams to facilitate understanding for researchers,

chemists, and professionals in materials and drug development.

Physical and Chemical Properties
Tellurium tetrachloride is a hygroscopic, pale yellow crystalline solid at room temperature,

which turns into a maroon-colored liquid upon melting.[1] It is characterized by a pungent, acrid

odor.[2] The compound is volatile and can be sublimed under vacuum at 200 °C.[1] It is soluble

in ethanol and toluene but reacts with water.[3]

Table 1: Physical and Chemical Properties of Tellurium Tetrachloride
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Property Value Reference(s)

Chemical Formula TeCl₄ [1]

Molar Mass 269.41 g/mol [1][2]

Appearance
Pale yellow, hygroscopic

crystalline solid
[1][2]

Density 3.26 g/cm³ (at 25 °C) [1][4]

Melting Point 224 °C (435 °F; 497 K) [1][4]

Boiling Point 380 °C (716 °F; 653 K) [1][4]

Solubility
Soluble in ethanol, toluene;

reacts with water and moist air.
[3][5]

Vapor Pressure
Sublimes at 200 °C at 0.1

mmHg
[1]

Molecular Shape (Gas) Seesaw [1]

Dipole Moment (Gas) 2.59 D [1]

Crystal and Molecular Structure
In the gaseous phase, TeCl₄ exists as a monomer with a seesaw geometry, consistent with

VSEPR theory for a molecule with four bonding pairs and one lone pair of electrons around the

central tellurium atom.[1][6]

In the solid state, however, it adopts a more complex structure. X-ray crystallography has

revealed that tellurium tetrachloride crystallizes in the monoclinic system with the space

group C2/c.[7][8] The structure is composed of cubane-like tetramers, [TeCl₄]₄, where four

tellurium atoms and four chlorine atoms occupy alternating corners of a distorted cube.[9] Each

tellurium atom is coordinated to three terminal chlorine atoms at an average distance of 2.31-

2.34 Å and three bridging chlorine atoms with longer bond lengths (average 2.91-2.95 Å),

completing a distorted octahedral coordination.[7][8][9] This arrangement can also be described

ionically as an assembly of pyramidal TeCl₃⁺ cations and Cl⁻ anions.[9][10]

Table 2: Crystallographic Data for Tellurium Tetrachloride
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Parameter Value Reference(s)

Crystal System Monoclinic [1][7]

Space Group C2/c (No. 15) [1][7]

Unit Cell (a) 17.076 Å [7]

Unit Cell (b) 10.404 Å [7]

Unit Cell (c) 15.252 Å [7]

β 116.82° [7]

Formula Units 16 (for TeCl₄) [7]

Structure
Tetrameric cubane-like clusters

([TeCl₄]₄)
[9][11]

Synthesis of Tellurium Tetrachloride
TeCl₄ can be prepared through several synthetic routes. The most common method involves

the direct chlorination of elemental tellurium. Alternative methods utilize chlorinating agents like

sulfuryl chloride (SO₂Cl₂) or iodine trichloride (ICl₃).

General Synthesis and Purification Workflow
The general workflow for synthesizing and purifying TeCl₄ involves the reaction of a tellurium

source with a chlorinating agent, followed by isolation and purification, typically by distillation or

sublimation, under anhydrous conditions to prevent hydrolysis.
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reactant process product purification precaution Tellurium Powder (Te)

Chlorination Reaction

Chlorine Gas (Cl₂)
or SO₂Cl₂

Crude TeCl₄

Anhydrous Handling
(Inert Atmosphere)

Distillation / Sublimation

Purified TeCl₄
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center_node reactant product condition TeCl₄

TeOCl₂

Hydrolysis

Cl-C-C-TeCl₃

Addition

Ar₂TeCl₂

Substitution

Heat

H₂O / Moist Air

TeO₂ + HCl

Excess H₂O

Alkenes / Alkynes Electron-Rich Arenes Te Metal

TeCl₂

Reduction

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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